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Compound of Interest

Compound Name: Enasidenib

Cat. No.: B560146

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed protocols for the preparation, storage, and handling of
Enasidenib stock solutions for laboratory use, ensuring consistency and accuracy in
experimental results.

Chemical and Physical Properties

Enasidenib is a selective, oral, small-molecule inhibitor of the mutant isocitrate dehydrogenase
2 (IDH2) enzyme.[1] Accurate preparation of stock solutions is critical for in vitro and in vivo
studies. Key properties are summarized below.

Table 1: Chemical and Physical Data for Enasidenib

Property Value Reference
Molecular Formula C19H17FeN7O [2]
Molecular Weight 473.38 g/mol [2]
Appearance White solid powder [3]
Solubility in DMSO Up to 100 mg/mL (211.24 mM)  [4]
Solubility in Ethanol 91 mg/mL (192.23 mM) [5]
Solubility in Water Insoluble (=74 pg/mL) [61[7]
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Preparation of Enasidenib Stock Solution (for In
Vitro Use)

The most common solvent for preparing high-concentration stock solutions of Enasidenib for
in vitro experiments is dimethyl sulfoxide (DMSO).[2][8] It is recommended to use fresh,
anhydrous DMSO as it is hygroscopic and absorbed moisture can reduce the solubility of the
compound.[4][9]

Materials and Equipment:

» Enasidenib powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

o Calibrated pipettes

o Vortex mixer

o Ultrasonic bath (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for a 10 mM Stock Solution in DMSO:

» Pre-weighing Preparation: Before opening, bring the vial of Enasidenib powder to room
temperature to prevent condensation. Gently tap the vial to ensure all the powder is at the
bottom.[8]

e Weighing: Accurately weigh the desired amount of Enasidenib powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.73 mg of Enasidenib.

o Calculation: Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) = Mass (g)

o 0.010 mol/L x 0.001 L x 473.38 g/mol = 0.00473 g = 4.73 mg
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 Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed Enasidenib
powder. For the example above, add 1 mL of DMSO.

e Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If
dissolution is difficult, sonicate the solution in an ultrasonic bath for short intervals.[2][8]
Gentle warming (not exceeding 50°C) can also be applied if necessary.[8]

o Storage: Once fully dissolved, the stock solution is ready for use or storage.

Table 2: Example Volumes for Preparing Enasidenib Stock Solutions in DMSO

Desired Mass of Enasidenib Mass of Enasidenib Mass of Enasidenib
Concentration for 1 mL for 5 mL for 10 mL

1mM 0.473 mg 2.37 mg 4.73 mg

5 mM 2.37 mg 11.83 mg 23.67 mg

10 mM 4.73 mg 23.67 mg 47.34 mg

50 mM 23.67 mg 118.35 mg 236.69 mg

Storage and Stability of Stock Solutions

Proper storage is crucial to maintain the integrity and activity of the Enasidenib stock solution.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes.[8][10]

o Storage Conditions: Store the aliquots in tightly sealed vials at -20°C or -80°C.[10]

Table 3: Recommended Storage Conditions for Enasidenib
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Storage - .
Form Stability Period Reference
Temperature
Powder -20°C 3years [2]
4°C 2 years [2]
In DMSO -80°C 6 months to 1 year [2][11]
-20°C 1 to 6 months [21[3][11]

Note: If a solution is stored at -20°C for over a month, its efficacy should be re-verified.[10]

Preparation of Working Solutions for Cell-Based
Assays

Working solutions are prepared by diluting the high-concentration stock solution into a cell

culture medium or appropriate assay buffer.

Protocol for Serial Dilution:

Thawing: Thaw a single aliquot of the Enasidenib stock solution at room temperature.

Dilution: Dilute the stock solution directly into the cell culture medium to achieve the desired
final concentration. It is recommended to add the stock solution to the medium while
vortexing gently to minimize precipitation.

DMSO Concentration: Ensure the final concentration of DMSO in the working solution is
non-toxic to the cells, typically below 0.5%.[10] For sensitive cell lines, this may need to be
even lower (e.g., <0.1%).

Control: Always include a vehicle control in your experiments, which consists of the cell
culture medium with the same final concentration of DMSO as the treated samples.[10]

Precipitation: If precipitation is observed upon dilution in the agueous medium, the working
solution can be sonicated to aid re-dissolution.[8]

Visual Workflows (Graphviz Diagrams)
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Workflow for Preparing Enasidenib Stock Solution

Preparation

1. Weigh Enasidenib
Powder

alculate Volume

2. Add Anhydrous
DMSO

:

3. Vortex / Sonicate
Until Dissolved

omogeneous Solution

Storage

4. Aliquot into
Single-Use Vials

:

5. Store at -20°C
or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Enasidenib stock solution.
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Workflow for Preparing Enasidenib Working Solution
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Caption: Workflow for preparing Enasidenib working solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
Enasidenib Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560146#how-to-prepare-enasidenib-stock-solution-
for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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